1'-Boc-6-bromo-7-fluoro-1-oxo-1,3-dihydrospiro[indene-2,4'-piperidine]

• Molecular Formula: C18H21BrFNO3
• Molecular Weight: 398.3 g/mol
• IUPAC Name: tert-butyl 5-bromo-4-fluoro-3-oxospiro[1H-indene-2,4'-piperidine]-1'-carboxylate
• InChI: InChI=1S/C18H21BrFNO3/c1-17(2,3)24-16(23)21-8-6-18(7-9-21)10-11-4-5-12(19)14(20)13(11)15(18)22/h4-5H,6-10H2,1-3H3
• InChI Key: TVWQUAXBLWPQPO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)CC3=C(C2=O)C(=C(C=C3)Br)F

Description

It is known for its strong photoluminescence and ability to chelate metal ions, making it a valuable tool in various fields, including cancer treatment and biomedical imaging .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD33401679 typically involves the use of dimethylbiguanide as a starting material. The reaction conditions often include the presence of copper ions, which play a crucial role in the formation of the final product. The process involves multiple steps, including the formation of carbon dots that exhibit strong photoluminescence at 460 nm .

Industrial Production Methods

Industrial production methods for MFCD33401679 are still under development, with ongoing research focused on optimizing the yield and purity of the compound. Current methods involve the use of advanced purification techniques to ensure the removal of impurities and enhance the compound’s effectiveness in various applications .

Chemical Reactions Analysis

Types of Reactions

MFCD33401679 undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized in the presence of strong oxidizing agents.

Reduction: It can also be reduced under specific conditions, leading to the formation of different products.

Substitution: Substitution reactions involving MFCD33401679 often occur in the presence of suitable nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in reactions involving MFCD33401679 include copper ions, which are essential for its synthesis and subsequent reactions. The conditions for these reactions typically involve controlled temperatures and pH levels to ensure optimal results .

Major Products

The major products formed from reactions involving MFCD33401679 depend on the specific type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions can produce reduced forms of the compound .

Scientific Research Applications

MFCD33401679 has a wide range of scientific research applications, including:

Chemistry: Used as a photoluminescent probe for detecting metal ions.

Biology: Employed in the study of cellular processes and imaging.

Medicine: Investigated for its potential in cancer treatment due to its ability to induce apoptosis in cancer cells.

Industry: Utilized in the development of advanced materials and sensors .

Mechanism of Action

The mechanism of action of MFCD33401679 involves its ability to chelate metal ions, particularly copper ions. This chelation leads to the generation of reactive oxygen species, which induce DNA damage and cell cycle arrest in cancer cells. The compound’s photoluminescent properties also make it useful for imaging applications, allowing researchers to track its distribution and effects within biological systems .

Comparison with Similar Compounds

Similar Compounds

Dimethylbiguanide: The starting material for MFCD33401679 synthesis.

Copper chelating agents: Other compounds that can chelate copper ions, such as EDTA and DTPA.

Photoluminescent carbon dots: Similar compounds with photoluminescent properties used in imaging and sensing applications .

Uniqueness

MFCD33401679 stands out due to its strong photoluminescence and ability to chelate copper ions effectively. These properties make it particularly valuable in cancer research and biomedical imaging, where precise detection and tracking of metal ions are crucial .